Cas no 1805030-07-2 (2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1805030-07-2
• MF: C₆H₃F₃N₂O₂S
• MW: 224.160430192947
• CID: 4907971
• Update Time: 2025-06-09

2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3N2O2S/c7-6(8,9)4-1-3(11(12)13)2-5(14)10-4/h1-2H,(H,10,14)
• InChI Key： CVDFRMRSIWJYMS-UHFFFAOYSA-N
• SMILES： S=C1C=C(C=C(C(F)(F)F)N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 353
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9

Additional information on 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine (CAS No. 1805030-07-2)

2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine, with the CAS number 1805030-07-2, is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to by its abbreviated name 2-MNTFP, is characterized by its unique molecular structure, which includes a pyridine ring substituted with a nitro group, a trifluoromethyl group, and a mercapto group. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The growing interest in 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to serve as a building block for bioactive molecules, especially those targeting infectious diseases and metabolic disorders. In recent years, the demand for nitro-substituted pyridines has surged due to their role in designing small-molecule inhibitors and enzyme modulators. This compound's trifluoromethyl group enhances its lipophilicity, which is a critical factor in improving drug bioavailability—a hot topic in modern medicinal chemistry.

From an agrochemical perspective, 2-MNTFP has shown promise as a precursor for crop protection agents. The nitro and mercapto functionalities enable it to interact with biological targets in pests, offering a pathway for developing next-generation pesticides with reduced environmental impact. This aligns with the global trend toward sustainable agriculture, a subject frequently searched by professionals and policymakers alike. Additionally, the compound's fluorinated component is of interest due to the rising popularity of fluorine-containing agrochemicals, known for their enhanced efficacy and stability.

In materials science, 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine is explored for its potential in creating advanced polymers and functional coatings. The mercapto group allows for thiol-based reactions, which are pivotal in surface modification and nanomaterial synthesis. This has sparked discussions in online forums and research communities about its role in smart materials and electronic devices, topics that frequently trend in scientific searches.

Synthetic routes to 2-MNTFP often involve nitration and thiolation of pyridine derivatives, processes that are optimized for yield and purity. Chemists are increasingly sharing methodologies for its preparation on platforms like ResearchGate and PubMed, addressing common queries about reaction conditions and scalability. The compound's CAS no. 1805030-07-2 is frequently cited in patents and academic papers, underscoring its industrial relevance.

Safety and handling of 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine are also topics of interest. While not classified as hazardous, proper laboratory practices are emphasized in material safety data sheets (MSDS). This resonates with the broader scientific community's focus on chemical safety and green chemistry, which dominate search engine queries related to laboratory reagents.

In summary, 2-Mercapto-4-nitro-6-(trifluoromethyl)pyridine (CAS no. 1805030-07-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing research, particularly in areas like drug design, sustainable agriculture, and advanced materials. As interest in these fields grows, so does the demand for specialized intermediates like 2-MNTFP, solidifying its place in modern chemistry.